BENGHE Foundational & Exploratory

Check Availability & Pricing

6B-Hydroxy-ethinylestradiol: A Technical Guide
for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 6beta-Hydroxy-ethinylestradiol
CAS No.: 56324-28-8
Cat. No.: B124935
\ J

This guide provides an in-depth technical overview of 6(3-Hydroxy-ethinylestradiol, a key
metabolite of the synthetic estrogen ethinylestradiol. Designed for researchers, scientists, and
drug development professionals, this document delves into the core chemical properties,
metabolic pathways, analytical methodologies, and the emerging significance of this compound
in the context of drug metabolism and safety assessment.

Executive Summary

6[3-Hydroxy-ethinylestradiol is a hydroxylated metabolite of ethinylestradiol, a widely prescribed
component of oral contraceptives. The formation of this metabolite is primarily catalyzed by the
cytochrome P450 enzyme system, with a significant contribution from the CYP3A4 isozyme.
Understanding the biotransformation of ethinylestradiol, including the generation of 6[3-
Hydroxy-ethinylestradiol, is critical for evaluating potential drug-drug interactions and assessing
the safety and efficacy of co-administered therapeutic agents. This guide will explore the
scientific underpinnings of its formation, state-of-the-art analytical techniques for its
quantification, and its potential application as a biomarker for CYP3A4 activity.

Introduction to 6B-Hydroxy-ethinylestradiol

6[3-Hydroxy-ethinylestradiol is a phase | metabolite of ethinylestradiol, formed through an
oxidative process in the liver. Its chemical structure and properties are fundamental to its
biological behavior and the analytical strategies employed for its detection.
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Chemical Properties and Structure

The key chemical identifiers and properties of 6[3-Hydroxy-ethinylestradiol are summarized in
the table below.

Property Value Source

(6R,8R,9S,13S,14S,17R)-17-
ethynyl-13-methyl-
7,8,9,11,12,14,15,16-

IUPAC Name [1]
octahydro-6H-

cyclopenta[a]phenanthrene-

3,6,17-triol
Molecular Formula C20H2403 [1]
Molecular Weight 312.4 g/mol [1]
CAS Number 56324-28-8 [1]

Biosynthesis and Metabolism of Ethinylestradiol

The biotransformation of ethinylestradiol is a complex process involving multiple enzymatic
pathways, primarily occurring in the liver and gut wall.[2] The hydroxylation of ethinylestradiol is
a critical step in its metabolism, leading to the formation of various metabolites, including 6[3-
Hydroxy-ethinylestradiol.

The Role of Cytochrome P450 Enzymes

The cytochrome P450 (CYP) superfamily of enzymes plays a pivotal role in the oxidative
metabolism of a vast array of xenobiotics, including ethinylestradiol.[2] In vitro studies using
human liver microsomes and recombinant CYP enzymes have identified CYP3A4 and CYP2C9
as the major contributors to the oxidative metabolism of ethinylestradiol.[3][4] While 2-
hydroxylation is a major metabolic pathway, hydroxylation at the 6(3-position also occurs,
mediated predominantly by CYP3A4.[3][4]

The metabolic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6(3-Hydroxy-ethinylestradiol: A Technical Guide for Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124935#what-is-6beta-hydroxy-ethinylestradiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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